Cas no 351-50-8 (D-Histidine)

• Product Name: D-Histidine
• CAS No: 351-50-8
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD00065963
• CID: 37004
• PubChem ID: 24895591
• Update Time: 2025-04-18

D-Histidine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(1H-imidazol-4-yl)propanoic acid
• D-Histidine hydrochloride
• D-Histidine hydrochloride monohydrate
• H-D-His-OH
• D-Histidine
• HISTIDINE, D-(RG)
• (D)-histidine
• (R)-2-Amino-3-(4-imidazolyl)propionic acid
• (R)-2-AMino-3-(4-iMidazolyl)propionic acid
• (R)-Histidine
• CHEBI:27947
• D-2-AMino-4(or 5)iMidazolepropionic acid
• D-His-OH
• ST069340
• D-2-Amino-3-(4-imidazolyl)propionic acid
• D-Histidin
• D-His
• (2R)-2-amino-3-(1H-imidazol-4-yl)propanoic acid
• (R)-alpha-Amino-1H-imidazole-4-propionic acid
• D-Histamine
• (2R)-2-amino-3-(1H-imidazol-5-yl)propanoic acid
• PubChem12316
• 2ez7
• D-alpha-Amino-beta-(4-imidazolyl)propionic acid
• KSC222G6N
• GTPL4679
• NIOSH/MS3116000
• KS-
• CHEMBL104875
• D-Histidine, puriss., >=99.0% (T)
• CS-W013288
• D-Histidine; D-His-OH
• HNDVDQJCIGZPNO-RXMQYKEDSA-N
• AS-13490
• MS31160000
• AM81800
• (2R)-2-azanyl-3-(1H-imidazol-5-yl)propanoic acid
• SCHEMBL59365
• C06419
• Q27077043
• 351-50-8
• FD3017
• EN300-67346
• DTXSID70889344
• HY-W012572
• Histidine, monohydrochloride, D-
• D-a-Amino-ss-(4-imidazolyl)propionic acid
• H0998
• AC-8655
• (2R)-2-amino-3-(3H-imidazol-4-yl)propanoic acid
• Q-101530
• AKOS005716904
• 4JE5HRM5CH
• Z1079168982
• BDBM50463187
• AKOS032949750
• EINECS 206-513-8
• M02972
• AKOS015854102
• UNII-4JE5HRM5CH
• D-Histidine (H-D-His-OH)
• MFCD00065963
• D-Histidine, >=98% (TLC)
• 3-(1H-Imidazole-4-yl)-2-aminopropanoic acid;
• A822610
• NCGC00142611-01
• A836759
• (2R)-2-ammonio-3-(1H-imidazol-4-yl)propanoate
• D-Histidine, Vetec(TM) reagent grade, 98%
• E13FF66C-6B46-4431-AE14-82A8D0C9DD56
• copper-histidine
• NCGC00142611-02
• HISTIDINE, D-
• 7006-35-1
• (R)-2-Amino-3-(4-imidazolyl)propanoic acid
• BBL009711
• BRD-K36449075-001-01-0
• STL141076
• DTXCID101028606
• (2R)-2-azaniumyl-3-(1H-imidazol-5-yl)propanoate
• (2R)-2-amino-3-(1H-imidazol-4-yl)propanoic acid;D-histidine

• MDL： MFCD00065963
• Inchi： 1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)/t5-/m1/s1
• InChI Key： HNDVDQJCIGZPNO-RXMQYKEDSA-N
• SMILES： OC([C@@H](CC1=CN=CN1)N)=O
• BRN： 84089

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.2
• Topological Polar Surface Area: 92

Experimental Properties

• Color/Form: Not available
• Density: 1.3092 (rough estimate)
• Melting Point: 287 ºC
• Boiling Point: 458.9℃ at 760 mmHg
• Flash Point: 458.9 °C at 760 mmHg
• Refractive Index: -13 ° (C=11, 6mol/L HCl)
• Solubility: 1 M HCl: soluble
• Water Partition Coefficient: 42 g/L (25 ºC)
• PSA: 92
• LogP: 0.06440
• Solubility: Not available
• Merck: 4720
• Specific Rotation: -12 º (c=11, 6N HCl)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

D-Histidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters